Cas no 861585-81-1 (Ethyl 5-methyl-1H-pyrazole-4-carboxylate)
861585-81-1 structure
Product Name:Ethyl 5-methyl-1H-pyrazole-4-carboxylate
CAS No:861585-81-1
MF:C7H10N2O2
MW:154.166501522064
CID:1026035
PubChem ID:227598
Update Time:2025-04-20
Ethyl 5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-methyl-1H-pyrazole-4-carboxylate
- Ethyl 3-methyl-1H-pyrazole-4-carboxylate
- Ethyl 5-methylpyrazole-4-carboxylate
- FT-0728330
- FT-0668334
- CS-W013290
- Z234808486
- 3-methyl-pyrazole-4-carboxylic acid ethyl ester
- ETHYL-3-METHYLPYRAZOLE-4-CARBOXYLATE
- ethyl 3-methyl-2H-pyrazole-4-carboxylate
- AKOS001385630
- SCHEMBL263628
- AKOS005070825
- A22050
- 6Z-0609
- 1H-Pyrazole-4-carboxylic acid, 3-methyl-, ethyl ester
- Pyrazole carboxylic ester 3
- AMY32872
- 3-Methyl-1H-pyrazole-4-carboxylic acid ethyl ester
- W-203944
- EN300-26767
- 861585-81-1
- MFCD08443874
- F31223
- AMY20484
- Ethyl 3-Methylpyrazole-4-carboxylate
- BDBM14780
- AB45243
- 5-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- HHYVTIKYZUMDIL-UHFFFAOYSA-N
- NSC19454
- Ethyl-3-methyl-1H-pyrazole-4-carboxylate
- MFCD00233457
- DTXSID101005779
- 1195595-63-1
- NSC-19454
- 85290-78-4
- SY010183
- Ethyl5-methylpyrazole-4-carboxylate
- DB-191179
- DA-41115
- DB-076318
-
- Inchi: 1S/C7H10N2O2/c1-3-11-7(10)6-4-8-9-5(6)2/h4H,3H2,1-2H3,(H,8,9)
- InChI Key: HHYVTIKYZUMDIL-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NNC=1C)=O
Computed Properties
- Exact Mass: 154.074
- Monoisotopic Mass: 154.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- XLogP3: 0.8
Experimental Properties
- Melting Point: 49-52°C
Ethyl 5-methyl-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM307872-25g |
Ethyl 5-methyl-1H-pyrazole-4-carboxylate |
861585-81-1 | 95% | 25g |
$204 | 2021-08-18 | |
| Chemenu | CM307872-25g |
Ethyl 5-methyl-1H-pyrazole-4-carboxylate |
861585-81-1 | 95% | 25g |
$204 | 2023-02-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB00404-100g |
ethyl 5-methyl-1H-pyrazole-4-carboxylate |
861585-81-1 | 95% | 100g |
$357 | 2023-09-07 |
Ethyl 5-methyl-1H-pyrazole-4-carboxylate Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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